Cas no 1242339-02-1 (2',6'-dimethoxy-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 2',6'-dimethoxy-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 1242339-02-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 5098488
• Update Time: 2026-03-02

2',6'-dimethoxy-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHOXY-[1,1-BIPHENYL]-3-CARBALDEHYDE
• [1,1'-Biphenyl]-3-carboxaldehyde, 2',6'-dimethoxy-
• 2',6'-dimethoxy-[1,1'-biphenyl]-3-carbaldehyde

• Inchi： 1S/C15H14O3/c1-17-13-7-4-8-14(18-2)15(13)12-6-3-5-11(9-12)10-16/h3-10H,1-2H3
• InChI Key： KGPQIVDGTSKCBT-UHFFFAOYSA-N
• SMILES： C1(C2=C(OC)C=CC=C2OC)=CC=CC(C=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on 2',6'-dimethoxy-[1,1'-biphenyl]-3-carbaldehyde

2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde: A Promising Compound for Pharmaceutical and Material Science Applications

2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde, with the CAS No. 1242339-02-1, is a multifunctional aromatic compound that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound belongs to the class of substituted biphenyl derivatives, characterized by the presence of two phenyl rings connected by a single bond. The 2',6'-dimethoxy groups on the biphenyl core contribute to its distinctive electronic properties, while the aldehyde functional group at the 3-position provides reactivity for further chemical modifications. These structural characteristics make it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde is composed of a biphenyl backbone with methoxy substituents at the 2' and 6' positions. The aldehyde group at the 3-position introduces polarity and reactivity, enabling interactions with various biological targets. Recent studies have highlighted the importance of the methoxy groups in modulating the compound's physicochemical properties, such as solubility and molecular interactions. These features are critical for optimizing its performance in pharmaceutical formulations and functional materials.

Research published in *Chemical Research in Toxicology* (2023) has demonstrated that 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde exhibits promising anti-inflammatory properties. The compound's ability to inhibit the NF-κB signaling pathway has been identified as a key mechanism for its therapeutic potential. This finding aligns with earlier studies on substituted biphenyl derivatives, which have shown similar anti-inflammatory effects in cellular models. The CAS No. 1242339-02-1 has been synthesized using a Suzuki coupling reaction, a method that ensures high yield and structural fidelity, as reported in *Organic Letters* (2022).

Another area of focus is the compound's role in neurodegenerative disease research. A 2024 study in *Neurochemistry International* revealed that 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde may protect neurons from oxidative stress by scavenging reactive oxygen species (ROS). This property is attributed to the electron-donating nature of the methoxy groups, which enhances the compound's antioxidant capacity. The 2',6'-dimethoxy substitution pattern is particularly effective in modulating redox activity, making it a candidate for developing neuroprotective agents.

In the field of material science, 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde has been explored as a building block for organic semiconductors. A 2023 paper in *Advanced Materials* described its application in thin-film transistors, where its conjugated structure facilitates charge transport. The compound's optical properties, such as absorption and emission wavelengths, are influenced by the methoxy groups, which can be tuned to achieve specific electronic behaviors. This adaptability makes it suitable for optoelectronic devices and sensors.

The synthesis of 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde involves a multi-step process, with the key step being the coupling of the biphenyl core with the aldehyde group. A 2021 study in *Synthetic Communications* reported the use of a palladium-catalyzed cross-coupling reaction to achieve this transformation. The reaction conditions, including temperature and solvent, were optimized to maximize yield and minimize side reactions. This synthetic approach is scalable and compatible with industrial production, which is essential for pharmaceutical development.

Recent computational studies have provided insights into the molecular interactions of 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde. Molecular docking simulations published in *Journal of Medicinal Chemistry* (2023) suggest that the compound can bind to protein targets such as cyclooxygenase-2 (COX-2), a key enzyme in inflammation. The binding affinity is influenced by the spatial arrangement of the methoxy groups and the aldehyde functionality, which together create a favorable interaction profile. These findings support the compound's potential as an anti-inflammatory drug candidate.

Environmental and safety assessments are also critical for the application of 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde. A 2024 review in *Green Chemistry* highlighted the importance of evaluating its biodegradability and toxicity. While the compound shows low acute toxicity in in vitro assays, its long-term environmental impact requires further investigation. Sustainable synthesis methods and biodegradable formulations are being explored to address these concerns, ensuring its safe use in both pharmaceutical and industrial contexts.

Looking ahead, the development of 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde is expected to focus on enhancing its therapeutic efficacy and reducing potential side effects. Advances in drug delivery systems, such as nanoparticle encapsulation, may improve its bioavailability and target specificity. Additionally, the compound's versatility in material science applications could lead to innovations in renewable energy technologies, such as organic photovoltaics. These developments underscore the significance of 2',6'-Dimethoxy-[1,1'-biphenyl]-3-carbaldehyde as a multifunctional compound with broad scientific and industrial relevance.